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Compound of Interest

Compound Name: 2-Iodoadenosine

Cat. No.: B8816097 Get Quote

Executive Summary & Operational Context
This guide provides a standardized protocol for the disposal of 2-Iodoadenosine, a purine

nucleoside analog commonly used as an adenosine receptor ligand. While often classified

primarily as an irritant, the presence of the iodine atom dictates specific waste stream

segregation that is frequently overlooked in general laboratory workflows.

The Core Directive: Unlike standard adenosine, 2-Iodoadenosine must be treated as

Halogenated Organic Waste. Failure to segregate iodine-containing compounds from non-

halogenated solvents can result in regulatory fines and damage to incinerator scrubbing

systems due to the release of corrosive iodine vapors during thermal destruction.

Hazard Assessment & Technical Data
Before initiating disposal, verify the chemical identity and associated hazards.[1] The iodine

substitution at the C2 position alters the disposal pathway compared to the parent adenosine

molecule.
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Parameter Technical Specification

Chemical Name 2-Iodoadenosine

CAS Number 35109-88-7

Molecular Formula C₁₀H₁₂IN₅O₄

Physical State Solid (Crystalline Powder)

Solubility DMSO (~20 mg/mL), DMF; Low in water

GHS Classification Warning (Irritant)

Hazard Codes
H315 (Skin), H319 (Eye), H335 (Resp.[2][3][4]

[5] Irritation)

Waste Category Halogenated Organic

Expert Insight: While the acute toxicity is lower than some nucleoside analogs, the DMSO

solvent often used for stock solutions is a potent penetrant. It can carry dissolved 2-

Iodoadenosine through nitrile gloves and into the bloodstream. Always double-glove when

handling DMSO stocks.

Decision Logic & Workflow
The following diagram outlines the decision matrix for disposing of 2-Iodoadenosine in various

experimental states.
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Figure 1: Decision matrix for 2-Iodoadenosine disposal. Note the critical routing of organic

stocks to Halogenated Waste streams.

Detailed Disposal Protocols
Protocol A: Solid Waste (Powder/Residue)
Applicability: Expired vials, weighing boats, contaminated gloves, and spill cleanup materials.
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Containment: Do not throw loose powder into general trash. Place the vial or contaminated

solid into a clear, sealable secondary bag (e.g., Ziploc).

Labeling: Affix a hazardous waste tag.

Constituents: "2-Iodoadenosine (Solid)"

Hazard Checkbox: "Toxic/Irritant"

Disposal: Deposit into the laboratory's Solid Hazardous Waste Drum.

Note: If the solid was cleaned up using a solvent, treat the rags/wipes as solvent waste

(Protocol B).

Protocol B: Organic Stock Solutions (DMSO/DMF)
Applicability: High-concentration stocks (typically 10-100 mM) prepared in organic solvents.

CRITICAL STEP: Do NOT pour this into the "Non-Halogenated" or "General Organic" waste

carboy.

Segregation: Locate the waste carboy designated for Halogenated Solvents (often labeled

for Chloroform/DCM).

Reasoning: The iodine atom in 2-Iodoadenosine behaves similarly to chlorine in waste

streams; it requires high-temperature incineration with acid gas scrubbing.

Transfer: Pour the solution into the carboy using a funnel to prevent drips.

Rinsing: Rinse the empty vial with a small amount of compatible solvent (acetone/ethanol)

and add the rinse to the same Halogenated carboy.

Log: Record the volume and constituent (2-Iodoadenosine + DMSO) on the carboy's

accumulation log.

Protocol C: Aqueous & Cell Culture Waste
Applicability: Dilute concentrations (µM range) in media or buffers.
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Biological Contamination Check:

Yes (Cells/Virus present): The biological hazard takes precedence. Aspirate media into a

bleach trap (final 10% bleach) or collect in a biohazard carboy for autoclaving. The low

concentration of 2-Iodoadenosine is generally acceptable for this stream after

deactivation.

No (HPLC Waste/Buffers): Collect in the Aqueous Waste carboy. If the HPLC mobile

phase contains Acetonitrile or Methanol >10%, revert to Protocol B (Halogenated Solvent

Waste) to be safe, as the organic content makes it flammable waste.

Emergency Procedures: Spills
If dry powder or stock solution is spilled outside a containment hood:

Isolate: Alert nearby personnel and mark the area.

PPE: Don safety goggles, lab coat, and double nitrile gloves. (Recall: DMSO permeates

single gloves quickly).

Dry Spill:

Cover with a damp paper towel to prevent dust generation.

Scoop up material and place in a hazardous waste bag.[1]

Wash surface with soap and water.[3][6]

Liquid Spill (DMSO/DMF):

Absorb with inert material (vermiculite or spill pads).[1]

Do not use combustible materials (like sawdust) if the solvent is flammable.

Place soaked absorbents into a sealed bag labeled "Halogenated Solvent Debris."

Report: Notify the Laboratory Safety Officer (LSO).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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